Cas no 1452519-32-2 (Pyrrolidin-3-ylmethanol hydrochloride hydrate)

Pyrrolidin-3-ylmethanol hydrochloride hydrate is a versatile heterocyclic compound featuring a pyrrolidine core with a hydroxymethyl substituent at the 3-position, delivered as a hydrochloride salt hydrate. This derivative is particularly valuable in medicinal chemistry and pharmaceutical research, serving as a key intermediate for the synthesis of bioactive molecules, including CNS-targeting agents and enzyme inhibitors. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its structural flexibility allows for further functionalization, making it a useful building block in drug discovery. The hydrate form ensures consistent purity and performance in synthetic applications. Suitable for controlled environments, it is commonly employed in academic and industrial R&D.
Pyrrolidin-3-ylmethanol hydrochloride hydrate structure
1452519-32-2 structure
Product Name:Pyrrolidin-3-ylmethanol hydrochloride hydrate
CAS No:1452519-32-2
MF:C5H14ClNO2
MW:155.6232
MDL:MFCD23135863
CID:2094533
PubChem ID:70700918
Update Time:2025-06-15

Pyrrolidin-3-ylmethanol hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidin-3-ylmethanol hydrochloride hydrate
    • PYRROLIDIN-3-YLMETHANOL HCL HYDRATE
    • AK105115
    • Pyrrolidine-3-yl-methanol HCl hydrate
    • AX8239408
    • (pyrrolidin-3-yl)methanol hydrate hydrochloride
    • pyrrolidin-3-ylmethanol;hydrate;hydrochloride
    • AKOS016004861
    • CIC51932
    • 1452519-32-2
    • 3-Pyrrolidinemethanol, hydrochloride, hydrate (1:1:1)
    • CS-0155220
    • PYRROLIDIN-3-YLMETHANOL HYDRATE HYDROCHLORIDE
    • DS-2465
    • Pyrrolidin-3-ylmethanolhydrochloridehydrate
    • DB-144447
    • MFCD23135863
    • MDL: MFCD23135863
    • Inchi: 1S/C5H11NO.ClH.H2O/c7-4-5-1-2-6-3-5;;/h5-7H,1-4H2;1H;1H2
    • InChI Key: DTRUQHLMAAARJU-UHFFFAOYSA-N
    • SMILES: Cl[H].O([H])C([H])([H])C1([H])C([H])([H])N([H])C([H])([H])C1([H])[H].O([H])[H]

Computed Properties

  • Exact Mass: 155.0713064g/mol
  • Monoisotopic Mass: 155.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 56
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.3

Pyrrolidin-3-ylmethanol hydrochloride hydrate Security Information

Pyrrolidin-3-ylmethanol hydrochloride hydrate Pricemore >>

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Additional information on Pyrrolidin-3-ylmethanol hydrochloride hydrate

Pyrrolidin-3-ylmethanol Hydrochloride Hydrate (CAS No. 1452519-32-2): An Overview

Pyrrolidin-3-ylmethanol hydrochloride hydrate (CAS No. 1452519-32-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-pyrrolidin-3-ylmethanol hydrochloride hydrate, is a chiral alcohol derivative that has garnered attention due to its potential in the development of novel therapeutic agents.

The chemical structure of pyrrolidin-3-ylmethanol hydrochloride hydrate consists of a pyrrolidine ring attached to a methanol group, which is further functionalized with a hydrochloride salt and a hydrate moiety. This unique structure imparts specific physicochemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the importance of chiral alcohols in the synthesis of bioactive molecules. Pyrrolidin-3-ylmethanol hydrochloride hydrate is particularly valuable due to its ability to serve as a building block in the synthesis of complex organic molecules, including those with potential therapeutic applications. For instance, studies have shown that this compound can be used as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) drugs.

In the context of medicinal chemistry, pyrrolidin-3-ylmethanol hydrochloride hydrate has been explored for its role in enhancing the bioavailability and pharmacokinetic properties of drug candidates. Its chiral nature allows for the preparation of enantiomerically pure compounds, which can significantly impact the efficacy and safety profiles of pharmaceuticals. This is particularly relevant in the development of drugs targeting neurological disorders, where enantiomeric purity is crucial for optimal therapeutic outcomes.

The solubility and stability of pyrrolidin-3-ylmethanol hydrochloride hydrate are key factors that contribute to its utility in both laboratory and industrial settings. It is generally soluble in water and common organic solvents, making it amenable to various synthetic protocols. Additionally, its stability under different reaction conditions ensures consistent performance in chemical reactions, thereby facilitating reproducibility and scalability in research and production processes.

In terms of safety, pyrrolidin-3-ylmethanol hydrochloride hydrate is classified as a non-hazardous compound when handled appropriately. However, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods when necessary.

The latest advancements in analytical techniques have further enhanced our understanding of the properties and behavior of pyrrolidin-3-ylmethanol hydrochloride hydrate. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to characterize this compound and verify its purity and structure. These techniques provide valuable insights into the molecular interactions and conformational dynamics that govern its reactivity and biological activity.

In conclusion, pyrrolidin-3-ylmethanol hydrochloride hydrate (CAS No. 1452519-32-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, chiral properties, and favorable physicochemical characteristics make it an essential component in the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.

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